Cas no 848841-62-3 (4-(6-Bromopyrazin-2-yl)morpholine)

4-(6-Bromopyrazin-2-yl)morpholine is a brominated pyrazine derivative featuring a morpholine substituent, commonly utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its bromine atom offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The morpholine moiety enhances solubility and bioavailability, making it valuable in drug discovery. This compound exhibits high purity and stability, ensuring reliable performance in synthetic applications. Its well-defined structure and reactivity profile make it a preferred choice for researchers developing novel bioactive molecules, particularly in kinase inhibitor and medicinal chemistry programs.
4-(6-Bromopyrazin-2-yl)morpholine structure
848841-62-3 structure
Product Name:4-(6-Bromopyrazin-2-yl)morpholine
CAS No:848841-62-3
MF:C8H10BrN3O
MW:244.088500499725
MDL:MFCD09607709
CID:706546
PubChem ID:45787515
Update Time:2025-10-29

4-(6-Bromopyrazin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(6-Bromopyrazin-2-yl)morpholine
    • 2-Bromo-6-morpholinopyrazine
    • Morpholine,4-(6-bromo-2-pyrazinyl)-
    • 4-(6-Bromo-2-pyrazinyl)morpholine (ACI)
    • Morpholine, 4-(6-bromopyrazinyl)- (9CI)
    • CS-0186876
    • DB-076159
    • 848841-62-3
    • MFCD09607709
    • AKOS015835788
    • GS-4351
    • SCHEMBL5524143
    • OVLIISDBFJFQQH-UHFFFAOYSA-N
    • 4-(6-bromo-pyrazin-2-yl)-morpholine
    • DTXSID00671673
    • MDL： MFCD09607709
    • Inchi： 1S/C8H10BrN3O/c9-7-5-10-6-8(11-7)12-1-3-13-4-2-12/h5-6H,1-4H2
    • InChI Key： OVLIISDBFJFQQH-UHFFFAOYSA-N
    • SMILES： BrC1C=NC=C(N2CCOCC2)N=1

Computed Properties

  • Exact Mass: 243.00100
  • Monoisotopic Mass: 243.00072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.2Ų

Experimental Properties

  • Boiling Point: 368.3°C at 760 mmHg
  • PSA: 38.25000
  • LogP: 1.14070

4-(6-Bromopyrazin-2-yl)morpholine Security Information

4-(6-Bromopyrazin-2-yl)morpholine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(6-Bromopyrazin-2-yl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
080036-1g
4-(6-Bromopyrazin-2-yl)morpholine
 848841-62-3 95%
1g
 ￡157.00 2022-03-01
Fluorochem
080036-5g
4-(6-Bromopyrazin-2-yl)morpholine
 848841-62-3 95%
5g
 ￡525.00 2022-03-01
Fluorochem
080036-10g
4-(6-Bromopyrazin-2-yl)morpholine
 848841-62-3 95%
10g
 ￡850.00 2022-03-01
Ambeed
A129708-100mg
4-(6-Bromopyrazin-2-yl)morpholine
 848841-62-3 98%
100mg
 $25.0 2025-04-16
Ambeed
A129708-250mg
4-(6-Bromopyrazin-2-yl)morpholine
 848841-62-3 98%
250mg
 $35.0 2025-04-16
Ambeed
A129708-1g
4-(6-Bromopyrazin-2-yl)morpholine
 848841-62-3 98%
1g
 $87.0 2025-04-16
Ambeed
A129708-5g
4-(6-Bromopyrazin-2-yl)morpholine
 848841-62-3 98%
5g
 $302.0 2025-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KF020-200mg
4-(6-Bromopyrazin-2-yl)morpholine
 848841-62-3 98+%
200mg
 258.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KF020-50mg
4-(6-Bromopyrazin-2-yl)morpholine
 848841-62-3 98+%
50mg
 114.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KF020-1g
4-(6-Bromopyrazin-2-yl)morpholine
 848841-62-3 98+%
1g
 873.0CNY 2021-08-04

4-(6-Bromopyrazin-2-yl)morpholine Production Method

Production Method 1

23229-25-6 23229-25-6
848841-62-3 848841-62-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile ;  0 °C; 0 °C → rt; 30 min, rt; 2 h, rt → 80 °C
Reference
Synthesis of Novel Pyrazine-Substituted-1H-Pyrrole-2-carboxamides and Related Tethered Heterocycles
Howells, Rachel L.; Lamont, Scott G.; McGuire, Thomas M.; Hughes, Samantha; Borrows, Rachel; et al, Synthesis, 2022, 54(9), 2267-2281

4-(6-Bromopyrazin-2-yl)morpholine Raw materials

4-(6-Bromopyrazin-2-yl)morpholine Preparation Products

4-(6-Bromopyrazin-2-yl)morpholine Related Literature

848841-62-3 (4-(6-Bromopyrazin-2-yl)morpholine) Related Products

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.